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Compound of Interest
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Cat. No.: B1682860 Get Quote

Technical Support Center: Stability of T-1095 in
DMSO
This guide provides frequently asked questions and troubleshooting advice regarding the

stability of the compound T-1095 when stored in Dimethyl Sulfoxide (DMSO). While specific

stability data for T-1095 is not publicly available, this document outlines best practices and

standardized protocols for researchers to assess its stability under various storage conditions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for a new compound like T-1095 in DMSO?

A1: For a compound with unknown stability, it is recommended to prepare a high-concentration

stock solution (e.g., 10 mM) in anhydrous DMSO.[1] Aliquots of this stock solution should be

stored under different temperature conditions to determine the optimal long-term storage

strategy. Commonly evaluated temperatures are room temperature, 4°C, and -20°C.[1] To

minimize degradation, it is crucial to protect the samples from light and moisture.[2]

Q2: How stable are compounds, in general, when stored in DMSO at different temperatures?

A2: The stability of compounds in DMSO can vary significantly depending on the compound's

intrinsic properties, the presence of water, and storage conditions.[3][4] However, general

studies on large compound libraries provide some guidance.
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Summary of General Compound Stability in DMSO

Storage Temperature Duration Observation

Room Temperature 3 Months
92% of compounds
remained stable.[5]

Room Temperature 6 Months
83% of compounds remained

stable.[5]

Room Temperature 1 Year
52% of compounds remained

stable.[5]

4°C 2 Years

In a DMSO/water (90/10)

mixture, 85% of compounds

were found to be stable.[6]

| -20°C | 20 Years | Over 85% of compounds in a screening collection were still suitable for use.

[3] |

Q3: What factors can negatively impact the stability of T-1095 in DMSO?

A3: Several factors can contribute to the degradation of a compound in DMSO:

Water Content: DMSO is very hygroscopic. The presence of water can lead to hydrolysis of

susceptible compounds.[4][7]

Freeze-Thaw Cycles: Repeated freezing and thawing can introduce moisture and may affect

compound stability, although some studies have shown no significant loss for many

compounds after multiple cycles.[4][7]

Light Exposure: Photolabile compounds can degrade when exposed to light. Storing

samples in amber vials is recommended.[1]

Oxygen: The presence of oxygen can lead to oxidation of sensitive functional groups.[4][7]

pH: DMSO is stable under neutral and alkaline conditions up to its boiling point, and also

stable in acidic conditions up to 100°C.[8] However, the stability of the dissolved compound

may be pH-sensitive.
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Troubleshooting Guide
Issue: I am seeing unexpected or inconsistent results in my experiments with T-1095.

This could be an indication of compound degradation. Follow these troubleshooting steps to

assess the stability of your T-1095 stock solution.

Workflow for Assessing T-1095 Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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